2-(2-Amino-4-hydroxypyrimidin-5-yl)acetic acid hydrochloride

• IUPAC Name: 2-(2-amino-6-oxo-1H-pyrimidin-5-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C6H7N3O3.ClH/c7-6-8-2-3(1-4(10)11)5(12)9-6;/h2H,1H2,(H,10,11)(H3,7,8,9,12);1H
• InChI Key: OYTPQHANLXAUIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NC(=N1)N)CC(=O)O.Cl
• Molecular Formula: C6H8ClN3O3
• Molecular Weight: 205.60 g/mol

Description

Molecular Structure Analysis

The InChI code for 2-(2-Amino-4-hydroxypyrimidin-5-yl)acetic acid hydrochloride is 1S/C6H6N2O2.ClH/c9-6(10)1-5-2-7-4-8-3-5;/h2-4H,1H2,(H,9,10);1H.

Scientific Research Applications

• Antiviral Research Researchers have explored the antiviral properties of this compound. It may inhibit viral replication or entry into host cells, making it a potential candidate for developing antiviral drugs.
• Neuroscience and Neuroprotection Studies suggest that 2-(2-Amino-4-hydroxypyrimidin-5-yl)acetic acid hydrochloride could play a role in neuroprotection. It may enhance neuronal survival, reduce oxidative stress, or modulate neurotransmitter pathways.
• Metabolic Disorders The compound’s structure indicates potential relevance in metabolic pathways. Researchers investigate its effects on metabolic enzymes, glucose regulation, and lipid metabolism.
• Cancer Research Some studies explore its impact on cancer cells. It might inhibit tumor growth, induce apoptosis, or interfere with cancer-related signaling pathways.
• Cardiovascular Health Cardiovascular diseases remain a global health concern. Researchers investigate whether 2-(2-Amino-4-hydroxypyrimidin-5-yl)acetic acid hydrochloride has cardioprotective effects, such as reducing oxidative stress or inflammation.

Enzyme Inhibition and Drug Design

• The compound’s unique structure suggests it could act as an enzyme inhibitor. Researchers study its interactions with specific enzymes, potentially leading to drug design and development.